Cas no 17117-12-3 (2-BROMO-4-METHYLPYRIDINE N-OXIDE)

• Product Name: 2-BROMO-4-METHYLPYRIDINE N-OXIDE
• CAS No: 17117-12-3
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD11036205
• CID: 822238
• PubChem ID: 21825955
• Update Time: 2025-04-19

2-BROMO-4-METHYLPYRIDINE N-OXIDE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-METHYLPYRIDINE N-OXIDE
• 2-bromo-4-methyl-1-oxidopyridin-1-ium
• 2-Bromo-4-methylpyridine 1-oxide
• 2-Bromo-4-méthylpyridine-1-oxyde
• pyridine, 2-bromo-4-methyl-, 1-oxide
• 2-Bromo-4-picoline 1-oxide
• AKOS006307538
• SCHEMBL6136491
• 17117-12-3
• SB53788
• DB-064811
• 2-Bromo-4-methyl-1-oxo-1lambda~5~-pyridine
• J-400256
• 2-Bromo-4-methyl-pyridine 1-oxide
• 2-Bromo-4-methylpyridine1-oxide
• DTXSID40618522
• 2-BROMO-4-METHYLPYRIDIN-1-IUM-1-OLATE

• MDL： MFCD11036205
• Inchi： 1S/C6H6BrNO/c1-5-2-3-8(9)6(7)4-5/h2-4H,1H3
• InChI Key： BHSUPBRWFOHJDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C[N+]=1[O-]

Computed Properties

• Exact Mass: 186.96328
• Monoisotopic Mass: 186.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.56
• Boiling Point: 343.321°C at 760 mmHg
• Flash Point: 161.435°C
• Refractive Index: 1.577
• PSA: 26.94